Cas no 1380300-84-4 (4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride)

• Product Name: 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride
• CAS No: 1380300-84-4
• MF: C₉H₁₂ClF₃N₄
• MW: 268.666590690613
• CID: 5179597
• Update Time: 2025-10-30

4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride

• Inchi： 1S/C9H11F3N4.ClH/c10-9(11,12)7-5-8(15-6-14-7)16-3-1-13-2-4-16;/h5-6,13H,1-4H2;1H
• InChI Key： CQKVBTZUQMXTKH-UHFFFAOYSA-N
• SMILES： C(C1N=CN=C(N2CCNCC2)C=1)(F)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride

Professional Introduction to 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride (CAS No. 1380300-84-4)

4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride, with the CAS number 1380300-84-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperazine ring and a trifluoromethyl group in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for various therapeutic interventions.

The piperazine moiety, a six-membered heterocyclic amine, is well-known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. Its structural flexibility allows for strong hydrogen bonding interactions, which can be exploited in the design of drugs targeting specific biological pathways. In contrast, the trifluoromethyl group introduces electron-withdrawing effects, influencing the compound's metabolic stability and binding affinity to biological targets. These features collectively contribute to the compound's potential as a pharmacophore in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyrimidines in the development of novel therapeutic agents. Pyrimidine derivatives, particularly those incorporating fluorine atoms, have shown promise in treating a wide range of diseases, including cancer and infectious disorders. The compound 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride exemplifies this trend, as it combines the benefits of both piperazine and trifluoromethyl functionalities.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated pyrimidines have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The trifluoromethyl group, in particular, has been shown to enhance the binding affinity of small molecule inhibitors to their target proteins. Additionally, the piperazine ring can serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's pharmacological properties.

In vitro studies have demonstrated that derivatives of this class exhibit significant antitumor activity by disrupting key signaling pathways in cancer cells. For instance, research indicates that compounds with similar structures can inhibit tyrosine kinases, which are overexpressed in many cancers. The combination of piperazine and trifluoromethyl groups appears to enhance both potency and selectivity, reducing off-target effects. These findings suggest that 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride could be a valuable starting point for developing new anticancer drugs.

Beyond oncology, this compound has shown promise in other therapeutic areas. For example, its structural features make it a suitable candidate for developing antiviral agents. The ability of piperazine derivatives to interact with biological targets suggests that they could disrupt viral replication cycles or inhibit enzyme-mediated viral entry into host cells. Furthermore, the metabolic stability provided by the trifluoromethyl group ensures that the compound remains active within biological systems for extended periods.

The synthesis of 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the piperazine moiety and halogenation followed by cross-coupling reactions to incorporate the trifluoromethyl group. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on understanding how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both polar (piperazine) and lipophilic (trifluoromethyl) groups suggests that this compound may exhibit favorable oral bioavailability while maintaining sufficient tissue penetration for therapeutic efficacy. However, further studies are needed to fully characterize its pharmacokinetic behavior in vivo.

In conclusion, 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride (CAS No. 1380300-84-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing drugs targeting various diseases, particularly cancer and viral infections. Ongoing research continues to explore its applications and optimize its synthetic pathways, ensuring that it remains at the forefront of medicinal chemistry innovation.